Cas no 1262001-67-1 (3-(3-Carbamoyl-4-chlorophenyl)benzoic acid)
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1262001-67-1
- 3-(3-CARBAMOYL-4-CHLOROPHENYL)BENZOIC ACID
- DTXSID40683371
- 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%
- MFCD18312704
- 3'-Carbamoyl-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid
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- MDL: MFCD18312704
- Inchi: 1S/C14H10ClNO3/c15-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(6-8)14(18)19/h1-7H,(H2,16,17)(H,18,19)
- InChI Key: LAAUIAJKITWDBI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(N)=O)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 275.0349209Da
- Monoisotopic Mass: 275.0349209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80.4Ų
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318524-5 g |
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%; . |
1262001-67-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318524-5g |
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%; . |
1262001-67-1 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid
Comprehensive Overview of 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1)
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its carbamoyl and chlorophenyl functional groups, is a derivative of benzoic acid. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Researchers are increasingly interested in its potential applications due to its bioactive properties and structural versatility.
The compound's CAS No. 1262001-67-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The presence of both carbamoyl and chlorophenyl groups in its structure contributes to its reactivity and potential utility in medicinal chemistry. For instance, these functional groups are often explored for their role in enzyme inhibition and receptor binding, which are hot topics in current drug development. Users searching for "3-(3-Carbamoyl-4-chlorophenyl)benzoic acid uses" or "CAS 1262001-67-1 applications" will find this compound relevant to cutting-edge research.
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From a technical standpoint, the compound's physical and chemical properties are well-documented, making it a reliable candidate for further experimentation. Its solubility, stability, and reactivity under various conditions are key factors that researchers consider when incorporating it into synthetic pathways. These attributes are often searched under terms like "3-(3-Carbamoyl-4-chlorophenyl)benzoic acid solubility" or "stability of CAS 1262001-67-1," underscoring the practical concerns of laboratory professionals.
In summary, 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1) is a compound of significant scientific and industrial interest. Its structural features, potential applications in drug discovery, and relevance to sustainable chemistry make it a subject of ongoing research. By addressing common search queries and aligning with current trends, this overview provides a comprehensive and SEO-optimized introduction to the compound.
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